![molecular formula C20H16F3N5O2 B2636683 2-benzyl-5-(5-(methoxymethyl)-1-(3-(trifluoromethyl)phenyl)-1H-1,2,3-triazol-4-yl)-1,3,4-oxadiazole CAS No. 1081132-28-6](/img/structure/B2636683.png)
2-benzyl-5-(5-(methoxymethyl)-1-(3-(trifluoromethyl)phenyl)-1H-1,2,3-triazol-4-yl)-1,3,4-oxadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “2-benzyl-5-(5-(methoxymethyl)-1-(3-(trifluoromethyl)phenyl)-1H-1,2,3-triazol-4-yl)-1,3,4-oxadiazole” is a chemical compound with the molecular formula C20H16F3N5O2 . It has an average mass of 415.368 Da and a monoisotopic mass of 415.125610 Da . This compound is not intended for human or veterinary use and is typically used for research purposes.
Molecular Structure Analysis
The molecular structure of this compound includes several functional groups, including a benzyl group, a methoxymethyl group, a trifluoromethylphenyl group, a 1,2,3-triazole ring, and a 1,3,4-oxadiazole ring . The presence of these groups contributes to the compound’s unique chemical properties.Scientific Research Applications
Synthesis and Derivatives
Synthesis Techniques : The compound has been synthesized through various chemical reactions involving 1,2,3-triazole and oxadiazole derivatives. This includes the synthesis of 1,2,4- and 1,3,4-oxadiazoles from 1-aryl-5-methyl-1H-1,2,3-triazole-4-carbonyl chlorides, indicating a method to generate similar compounds (Obushak, Pokhodylo, Pidlypnyi, & Matiichuk, 2008).
Antibacterial Activity : Some derivatives of this compound have shown promising antibacterial activity. For instance, a series of novel bis[1,2,4]triazolo[3,4-b][1,3,4]oxadiazoles exhibited potent inhibitory activity against various Gram-positive and Gram-negative bacteria, comparable to the standard drug streptomycin (Reddy, Devi, Kumar, Sunitha, & Nagaraj, 2013).
Derivative Synthesis : A study on the use of 3-Benzylidene Phthalide as a precursor for synthesizing new 1,3,4-oxadiazole derivatives highlights the versatility of these compounds in creating a variety of derivatives with potential applications (Younis, 2011).
Biological and Pharmacological Properties
Antimicrobial Properties : Several studies have highlighted the antimicrobial properties of 1,3,4-oxadiazole and 1,2,4-triazole derivatives, indicating the potential of these compounds in developing new antimicrobial agents (Tien, Tran Thi Cam, Bui Manh, & Dang, 2016).
Antioxidant Activity : Research on the antioxidant and antimicrobial activities of new derivatives, including 1,3,4-oxadiazol-2-yl-1H-benzo[d]imidazol-5-yl)(phenyl)methanones, showed significant results in these areas, indicating potential applications in health and disease management (Bassyouni, Tawfik, Hamed, Soltan, Elhefnawi, El-Rashedy, Moharam, & Rehim, 2012).
Properties
IUPAC Name |
2-benzyl-5-[5-(methoxymethyl)-1-[3-(trifluoromethyl)phenyl]triazol-4-yl]-1,3,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16F3N5O2/c1-29-12-16-18(19-26-24-17(30-19)10-13-6-3-2-4-7-13)25-27-28(16)15-9-5-8-14(11-15)20(21,22)23/h2-9,11H,10,12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RKRYZXJNSURFAI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1=C(N=NN1C2=CC=CC(=C2)C(F)(F)F)C3=NN=C(O3)CC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16F3N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.